Cas no 4079-10-1 (o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt))

• Product Name: o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt)
• CAS No: 4079-10-1
• MF: C₂₇H₂₈N₂O₉S
• MW: 556.584226608276
• CID: 926198
• PubChem ID: 77697
• Update Time: 2025-04-19

o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt) Chemical and Physical Properties

Names and Identifiers

• o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt)
• GLYCINE CRESOL RED
• forcomplexometry
• GLYCINE CRESOL RED SODIUM SALT
• GLYCINE CRESOL RED,WATER SOLUBLE
• NS00047395
• N,N'-(3H-2,1-Benzoxathiol-3-ylidenebis((6-hydroxy-5-methylphen-3,1-ylene)methylene))bisglycine S,S-dioxide
• DTXSID50897366
• 4079-10-1
• EINECS 223-801-9
• 2-[5-[[3-[[3-(carboxymethylamino)-4-hydroxy-5-methylphenyl]methyl]-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]methyl]-2-hydroxy-3-methylanilino]acetic acid
• N,N'-[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-methylphen-3,1-ylene)methylene]]bisglycine S,S-dioxide
• DTXCID601326726

• Inchi： 1S/C27H28N2O9S/c1-15-7-17(9-20(25(15)34)28-13-23(30)31)11-27(19-5-3-4-6-22(19)39(36,37)38-27)12-18-8-16(2)26(35)21(10-18)29-14-24(32)33/h3-10,28-29,34-35H,11-14H2,1-2H3,(H,30,31)(H,32,33)
• InChI Key： XLKKIJLSRAOTHH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CC2C=C(C(=C(C)C=2)O)NCC(=O)O)(CC2C=C(C(=C(C)C=2)O)NCC(=O)O)O1)(=O)=O

Computed Properties

• Exact Mass: 556.15200
• Monoisotopic Mass: 556.151551
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191
• XLogP3: 3.7

Experimental Properties

• Density: 1.538 
• Boiling Point: 878℃ at760mmHg
• Flash Point: 484.8℃
• Refractive Index: 1.701     
• PSA: 190.87000
• LogP: 3.93640

o-cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes